Cas no 128533-39-1 (Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI))

• Product Name: Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
• CAS No: 128533-39-1
• MF: C₃₆H₅₄O₁₃
• MW: 694.806172847748
• CID: 199276
• Update Time: 2024-01-26

Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
• (-)-ObebiosideD
• Obebioside D
• Carda-16,20(22)-dienolide, 3-[(6-deoxy-4-O-β-D-glucopyranosyl-3-O-methyl-β-D-glucopyranosyl)oxy]-14-hydroxy-, (3β,5β)-

• Inchi： 1S/C36H54O13/c1-17-30(49-32-28(41)27(40)26(39)24(15-37)48-32)31(44-4)29(42)33(46-17)47-20-7-10-34(2)19(14-20)5-6-23-22(34)8-11-35(3)21(9-12-36(23,35)43)18-13-25(38)45-16-18/h9,13,17,19-20,22-24,26-33,37,39-43H,5-8,10-12,14-16H2,1-4H3/t17-,19-,20+,22+,23-,24-,26-,27+,28-,29-,30-,31-,32+,33+,34+,35-,36+/m1/s1
• InChI Key： ZDSODPJBPQPOSB-DRWYUEOQSA-N
• SMILES： O[C@]12CC=C(C3=CC(=O)OC3)[C@]1(CC[C@]1([H])[C@]3(CC[C@H](O[C@]4([H])O[C@H](C)[C@@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O5)O)[C@H](OC)[C@H]4O)C[C@@]3([H])CC[C@@]21[H])C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 866.5±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.79±0.70(Predicted)